Cas no 1805999-72-7 (Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1805999-72-7
• MF: C₁₀H₈F₃N₃O₃
• MW: 275.184032440186
• CID: 4801619
• Update Time: 2025-06-08

Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8F3N3O3/c1-2-18-9(17)5-4-16-6(3-14)8(7(5)15)19-10(11,12)13/h4H,2H2,1H3,(H2,15,16)
• InChI Key： XOURSNBICXYDKD-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)N=CC(C(=O)OCC)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.2
• Topological Polar Surface Area: 98.2

Additional information on Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805999-72-7): A Comprehensive Overview

Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805999-72-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate consists of a pyridine core substituted with an amino group at the 4-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 3-position, all further esterified with an ethyl carboxylate group at the 5-position. This intricate arrangement of functional groups contributes to its versatility and potential utility in synthetic chemistry and drug development.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. The presence of the amino group and the cyano group in Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate suggests potential interactions with biological targets such as enzymes and receptors. These interactions are crucial for the development of new therapeutic agents.

The trifluoromethoxy group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in drug molecules. This feature makes Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate an attractive intermediate for the synthesis of more complex molecules with improved pharmacokinetic properties.

Recent studies have demonstrated the utility of this compound in the synthesis of novel heterocyclic compounds with potential pharmaceutical applications. For instance, researchers have explored its use in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine core serves as a scaffold for designing molecules that can selectively inhibit specific kinases, thereby reducing side effects associated with non-specific inhibitors.

The ethyl carboxylate group in Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate also provides a handle for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

In addition to its potential in drug development, this compound has shown promise in materials science. The unique electronic properties of its molecular structure make it suitable for use in organic electronics and optoelectronic devices. Researchers are exploring its use in the development of new types of semiconductors and light-emitting diodes (LEDs), which could revolutionize display technology and energy-efficient lighting solutions.

The synthesis of Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the complex pyridine ring system. These methods are critical for achieving the desired molecular architecture with minimal side reactions.

The compound's stability under various conditions is another important consideration. Studies have shown that it maintains its structural integrity under standard storage conditions but may degrade under extreme temperatures or acidic environments. Understanding these stability profiles is essential for ensuring its long-term viability in both research and industrial settings.

The growing body of research on pyridine derivatives underscores their significance in modern chemistry and medicine. As our understanding of biological systems continues to expand, compounds like Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate will play an increasingly important role in developing innovative solutions to complex scientific challenges.

In conclusion, Ethyl 4-amino-2-cyano-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1805999-72-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it a valuable tool for pharmaceutical research, materials science, and beyond. As research continues to uncover new applications for this compound, its importance is likely to grow even further.